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Compound of Interest

Compound Name: Isodecyl diphenyl phosphate

Cat. No.: B118952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of isodecyl diphenyl
phosphate (IDPP), a widely used organophosphate ester. This document details its chemical

identity, physical and chemical properties, and common applications, with a focus on its roles

as a flame retardant and plasticizer. Furthermore, it delves into the available toxicological data,

including detailed experimental protocols from key studies, to provide a thorough

understanding of its biological effects.

Chemical Identity: Synonyms and Trade Names
Isodecyl diphenyl phosphate is known by a variety of synonyms and trade names in

industrial and scientific contexts. Accurate identification is crucial for researchers and

professionals in the field.

A comprehensive list of these identifiers is provided in Table 1. The most common chemical

name is isodecyl diphenyl phosphate, and it is frequently referred to by the acronym IDPP.[1]

[2][3] Commercially, it is available under several trade names, including Phosflex 390 and

Santicizer 148.[1][4][5]

Table 1: Synonyms and Trade Names of Isodecyl Diphenyl Phosphate
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Type Identifier Reference

IUPAC Name
8-methylnonyl diphenyl

phosphate
[1][5]

CAS Number 29761-21-5 [4][6][7]

Synonyms Diphenyl isodecyl phosphate [1][4][6]

Isodecyldiphenyl phosphate [1][4]

Phosphoric acid, isodecyl

diphenyl ester
[1][4][7]

(8-

Methylnonyl)diphenylphosphat

e

[5][8]

CCRIS 4830 [1][4]

HSDB 6797 [1][4]

IDPP [1][2][7]

Trade Names Phosflex 390 [1][4][5]

Santicizer 148 [4][5]

Santicizer C 148 [1][2][4]

Diacizer D 148 [1][4]

ELRASA™ - IDDPP

DPDP [6]

Physicochemical Properties
Understanding the physical and chemical properties of isodecyl diphenyl phosphate is

essential for its handling, formulation, and assessment of its environmental fate. A summary of

key quantitative data is presented in Table 2. IDPP is a viscous, colorless to pale yellow liquid

with low volatility and water solubility.[4][5][7]
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Table 2: Physicochemical Properties of Isodecyl Diphenyl Phosphate

Property Value Reference

Molecular Formula C₂₂H₃₁O₄P [4][6][7]

Molecular Weight 390.45 g/mol [4][6][9]

Appearance
Clear, colorless to pale yellow

liquid
[4][7]

Density 1.070 - 1.080 g/cm³ at 20°C [6][7]

Boiling Point
>250°C; 245°C at 10 mmHg

(decomposes)
[6][7]

Melting Point -34.9°C [6][8]

Water Solubility 11.2 µg/L at 23.5°C [6][8]

Vapor Pressure 66.7 Pa at 200°C [6][8]

LogP (Octanol-Water Partition

Coefficient)
6.11 at 25°C [6][8]

Flash Point 465°F (240.5°C) [6]

Viscosity 25-30 mPa·s at 25°C [6]

Applications
Isodecyl diphenyl phosphate is a versatile compound primarily used as a flame retardant and

a plasticizer in a variety of polymers.[4][7]

Flame Retardant: IDPP is incorporated into plastics, such as PVC and rubber, to enhance

their fire resistance.[7] It functions through both condensed-phase and gas-phase

mechanisms. In the condensed phase, upon heating, it promotes the formation of a

protective char layer that insulates the underlying material from heat and oxygen.[10] In the

gas phase, it can release phosphorus-containing radicals that quench the high-energy

radicals responsible for flame propagation.[8][10]
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Plasticizer: As a plasticizer, IDPP improves the flexibility, durability, and processability of

polymers like PVC.[7][11] This makes it suitable for applications such as wire and cable

insulation, coatings, and adhesives.[7][12]

Other Uses: It also finds application as an anti-wear and extreme pressure additive in

lubricants and as a component in adhesives and sealants to improve flexibility and thermal

stability.[7]

Toxicological Profile and Experimental Protocols
The toxicological effects of isodecyl diphenyl phosphate have been investigated in various

studies. A key study conducted by the National Institute of Environmental Health Sciences

(NIEHS) provides valuable insights into its in vivo biological potency.

In Vivo Repeat Dose Biological Potency Study in Rats
A short-term, in vivo study was conducted to assess the biological potency of IDPP in male

Sprague Dawley rats.[4]

Test Substance: Isodecyl diphenyl phosphate (CASRN 29761-21-5). The purity was

approximately 96%, with triphenyl phosphate (3.9%) being a notable impurity.[4]

Animals: Male Sprague Dawley (Hsd:Sprague Dawley® SD®) rats.[4]

Administration: The test substance was formulated in corn oil and administered once daily for

four consecutive days via gavage.[4]

Dose Groups: Six dose levels were tested: 0 (vehicle control), 66, 132, 264, 527, and 1,054

mg/kg body weight per day.[4]

Endpoints Assessed: On the fifth day, animals were euthanized, and standard toxicological

measures were assessed. The liver was collected for gene expression analysis using

Affymetrix microarrays.[4] Assessed parameters included:

Serum cholinesterase activity

Relative and absolute liver weight
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Total thyroxine concentration

Serum bile salt/acid concentration

Serum total cholesterol concentration

Serum albumin/globulin ratio

Serum high-density lipoprotein cholesterol concentration[4]

A significant and marked decrease in serum cholinesterase activity was observed in all

dosed groups, which is a classic effect of organophosphate compounds.[4]

Dose-related changes were observed in several clinical pathology and organ weight

measurements, including increased relative and absolute liver weight, and alterations in

serum cholesterol and thyroxine levels.[4]

Signaling Pathways and Mechanisms of Action
Toxicological Mechanism
While a specific, detailed signaling pathway for IDPP toxicity is not yet fully elucidated, the

available data points towards several key mechanisms. The inhibition of cholinesterase is a

primary and well-established effect.[4] Toxicogenomic analysis from the NIEHS study indicated

alterations in gene expression related to metabolic processes and oxidative stress responses

in the liver.[4]

The biodegradation of IDPP in the environment likely proceeds through hydrolysis of the

phosphate ester to form orthophosphate and the corresponding phenolic and alcohol

compounds, which can then be further degraded.[7]

Isodecyl Diphenyl Phosphate (IDPP) Absorption & Distribution Metabolism (Liver)

CholinesteraseInhibits

Altered Gene Expression
(Metabolic & Stress Pathways)

Inhibition Potential Neurotoxicity

Organ-Level Effects
(e.g., Increased Liver Weight)
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Click to download full resolution via product page

Caption: Postulated toxicological pathway of Isodecyl Diphenyl Phosphate.

Flame Retardant Mechanism
The flame retardant action of isodecyl diphenyl phosphate, like other organophosphorus

flame retardants, involves a dual mechanism of action in both the condensed (solid) phase and

the gas phase during combustion.
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Caption: Dual-phase flame retardant mechanism of Isodecyl Diphenyl Phosphate.
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Conclusion
Isodecyl diphenyl phosphate is a commercially significant organophosphate ester with a well-

defined role as a flame retardant and plasticizer. Its physicochemical properties are well-

characterized, facilitating its use in various industrial applications. Toxicological data indicate

that, like other organophosphates, it can inhibit cholinesterase activity and induce metabolic

changes. The mechanisms of its flame retardancy are understood to operate in both the

condensed and gas phases of a fire. For researchers and professionals, a thorough

understanding of its synonyms, properties, and biological effects is paramount for its safe and

effective use. Further research into the specific molecular signaling pathways affected by IDPP

will provide a more complete picture of its toxicological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ISODECYL DIPHENYL PHOSPHATE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

2. NIEHS-04: Isodecyl diphenyl phosphate (29761-21-5) | Chemical Effects in Biological
Systems [cebs-ext.niehs.nih.gov]

3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

4. NIEHS Report on the In Vivo Repeat Dose Biological Potency Study of Isodecyl Diphenyl
Phosphate (CASRN 29761-21-5) in Male Sprague Dawley (Hsd:Sprague Dawley® SD®)
Rats (Gavage Studies) - NCBI Bookshelf [ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. pinfa.eu [pinfa.eu]

7. Degradation mechanisms of isodecyl diphenyl phosphate (IDDP) and bis-(2-ethylhexyl)-
phenyl phosphate (BEHPP) using a novel microbially-enriched culture - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. industrialchemicals.gov.au [industrialchemicals.gov.au]

9. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b118952?utm_src=pdf-body
https://www.benchchem.com/product/b118952?utm_src=pdf-custom-synthesis
https://cameochemicals.noaa.gov/chemical/20537
https://cameochemicals.noaa.gov/chemical/20537
https://cebs-ext.niehs.nih.gov/cebs/publication/NIEHS-04
https://cebs-ext.niehs.nih.gov/cebs/publication/NIEHS-04
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P10106XM.TXT
https://www.ncbi.nlm.nih.gov/books/NBK585457/
https://www.ncbi.nlm.nih.gov/books/NBK585457/
https://www.ncbi.nlm.nih.gov/books/NBK585457/
https://www.researchgate.net/profile/Edward_Weil2/publication/318429868_Flame_Retardants_Phosphorus/links/5b3111fbaca2720785e4bc24/Flame-Retardants-Phosphorus
https://www.pinfa.eu/wp-content/uploads/2024/09/P-Fisk_organophosphorus_flame_retardants_grouping_for_pinfa_2022-07_final.pdf
https://pubmed.ncbi.nlm.nih.gov/40327934/
https://pubmed.ncbi.nlm.nih.gov/40327934/
https://pubmed.ncbi.nlm.nih.gov/40327934/
https://www.industrialchemicals.gov.au/sites/default/files/2023-06/EVA00108%20-%20Evaluation%20Statement%20-%2026%20June%202023.pdf
https://assets.publishing.service.gov.uk/media/5a7c6546e5274a7ee25672ef/scho0809bquf-e-e.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Frontiers | The development and application of contemporary phosphorus flame
retardants: a review [frontiersin.org]

11. Isodecyl diphenyl phosphate | C22H31O4P | CID 34697 - PubChem
[pubchem.ncbi.nlm.nih.gov]

12. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Isodecyl Diphenyl Phosphate: A Comprehensive
Technical Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b118952#isodecyl-diphenyl-phosphate-synonyms-
and-trade-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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